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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the microbial production of
glutaric acid, a valuable C5 dicarboxylic acid used as a building block for polymers like
polyesters and polyamides. The information compiled herein is based on successful metabolic
engineering and fermentation strategies in various microbial hosts.

Introduction

Glutaric acid is a platform chemical with significant industrial applications. While traditionally
produced through chemical synthesis from petroleum-based feedstocks, microbial fermentation
offers a renewable and sustainable alternative. This document outlines the key metabolic
pathways, microbial hosts, and experimental procedures for the bio-based production of
glutaric acid. The primary focus is on engineered strains of Corynebacterium glutamicum and
Escherichia coli, which have demonstrated high-level production.

Metabolic Pathways for Glutaric Acid Biosynthesis

Two primary metabolic pathways have been successfully engineered for microbial glutaric
acid production: the L-lysine degradation pathway (also known as the 5-aminovalerate
pathway) and the reverse adipate degradation pathway.
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L-Lysine Degradation Pathway (5-Aminovalerate
Pathway)

This pathway leverages the natural catabolism of L-lysine found in some microorganisms, such
as Pseudomonas putida, and has been heterologously expressed in industrial workhorses like
C. glutamicum and E. coli. The pathway typically proceeds through the following steps:

e L-lysine is converted to 5-aminovaleramide by L-lysine monooxygenase (encoded by davB).

¢ 5-aminovaleramide is hydrolyzed to 5-aminovalerate (5AVA) by 5-aminovaleramide
amidohydrolase (encoded by davA).

o 5AVA is transaminated to glutarate semialdehyde by 5-aminovalerate aminotransferase

(encoded by gabT).

e Glutarate semialdehyde is oxidized to glutaric acid by glutarate semialdehyde
dehydrogenase (encoded by gabD).

In some engineered strains, alternative enzymes have been explored for these steps. For
instance, some strategies utilize a lysine decarboxylase followed by a series of transamination
and oxidation reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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